Cas no 7556-63-0 (Methyl 3,4-Dihydro-3-Oxo-2h-1,4-Benzothiazine-2-Acetate)

• Product Name: Methyl 3,4-Dihydro-3-Oxo-2h-1,4-Benzothiazine-2-Acetate
• CAS No: 7556-63-0
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• MDL: MFCD00087156
• CID: 85985
• PubChem ID: 651862
• Update Time: 2025-04-18

Methyl 3,4-Dihydro-3-Oxo-2h-1,4-Benzothiazine-2-Acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetate
• Methyl [2H-1,4-benzothiazin-3(4H)-one-2-yl] acetate
• methyl 2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetate
• (+-)-(3-Oxo-3,4-dihydro-2H-<1,4>benzothiazin-2-yl)-essigsaeure-methylester
• 2-(Oxobenzothazinyl)acetic acid methyl ester
• 2-Methoxycarbonylmethyl-3-oxo-3,4-dihydro-2H-benzo<1,4>thiazin
• 3,4-dihydro-2-methoxycarbonylmethyl-3-oxo-2H-1,4-benzothiazine
• METHYL 3,4-DIHYDRO-3-OXO-2H-1,4-BENZOTHIAZINE-2-ACETATE
• Methylester der 1-Thio-phenmorpholon-(3)-essigsaeure-(2)
• methyl (3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetate
• Oprea1_594231
• CS-0315610
• CHEMBL1449024
• Methyl2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetate
• methyl 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetate
• METHYL 2-(3,4-DIHYDRO-3-OXO-2H-BENZO[B][1,4]THIAZIN-2-YL)ACETATE
• EU-0064881
• DTXSID10349538
• MLS000074671
• MFCD00087156
• (3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid methyl ester
• 7556-63-0
• SMR000014591
• HMS2363A17
• Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-2-acetate
• SCHEMBL13873953
• AKOS000320088
• METHYL 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOTHIAZINE-2-ACETATE
• Methyl[2h-1,4-benzothiazin-3(4H)-one-2-yl]acetate
• CCG-200440
• METHYL (2H-1 4-BENZOTHIAZIN-3(4H)-ONE-2&
• Methyl [2H-1,4-benzothiazin-3(4H)-one-2-yl]acetate
• STK727377
• 2H-1,4-Benzothiazine-2-acetic acid, 3,4-dihydro-3-oxo-, methyl ester
• G84255
• Methyl 3,4-Dihydro-3-Oxo-2h-1,4-Benzothiazine-2-Acetate

• MDL： MFCD00087156
• Inchi： 1S/C11H11NO3S/c1-15-10(13)6-9-11(14)12-7-4-2-3-5-8(7)16-9/h2-5,9H,6H2,1H3,(H,12,14)
• InChI Key： ZAQAENJTGPJUEZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(=O)OC)=O

Computed Properties

• Exact Mass: 237.04600
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Color/Form: solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 143-147 °C(lit.)
• Boiling Point: 410.0±38.0 °C at 760 mmHg
• Flash Point: 201.8±26.8 °C
• Refractive Index: 1.572
• PSA: 80.70000
• LogP: 1.80050
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3,4-Dihydro-3-Oxo-2h-1,4-Benzothiazine-2-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines